Cas no 16008-49-4 (4-Pyrimidinecarboxylicacid, 5,6-diamino-)
16008-49-4 structure
Product Name:4-Pyrimidinecarboxylicacid, 5,6-diamino-
CAS No:16008-49-4
MF:C5H6N4O2
MW:154.12673997879
CID:121348
PubChem ID:45122051
Update Time:2025-04-18
4-Pyrimidinecarboxylicacid, 5,6-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 5,6-diamino-
- 5,6-diaminopyrimidine-4-carboxylic acid
- 16008-49-4
- SCHEMBL13961021
- 5,6-Diaminopyrimidine-4-carboxylicacid
- DTXSID00669277
-
- Inchi: 1S/C5H6N4O2/c6-2-3(5(10)11)8-1-9-4(2)7/h1H,6H2,(H,10,11)(H2,7,8,9)
- InChI Key: WYLDNEQKEWNGBG-UHFFFAOYSA-N
- SMILES: OC(C1C(=C(N)N=CN=1)N)=O
Computed Properties
- Exact Mass: 154.049
- Monoisotopic Mass: 154.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115A^2
- XLogP3: -0.4
4-Pyrimidinecarboxylicacid, 5,6-diamino- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
16008-49-4 (4-Pyrimidinecarboxylicacid, 5,6-diamino-) Related Products
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